N'-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-1-[(4-methylphenyl)methyl]-3-prop-2-enylthiourea
• InChI: InChI=1S/C17H20N2OS/c1-3-10-18-17(21)19(13-16-5-4-11-20-16)12-15-8-6-14(2)7-9-15/h3-9,11H,1,10,12-13H2,2H3,(H,18,21)
• InChI Key: RDWLMXUYXDOXQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC2=CC=CO2)C(=S)NCC=C
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiourea family and has been found to possess a variety of biochemical and physiological effects that make it a promising candidate for various therapeutic interventions.

Mechanism of Action

The exact mechanism of action of N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea is not fully understood. However, it is believed to exert its therapeutic effects by modulating various signaling pathways in the body. The compound has been shown to inhibit the activity of various enzymes and proteins involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea has been found to possess a variety of biochemical and physiological effects. It has been shown to exhibit anti-tumor effects by inhibiting the growth and proliferation of cancer cells. The compound has also been found to possess anti-inflammatory properties by reducing the production of inflammatory cytokines. Additionally, N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea is its potential therapeutic applications. The compound has been found to possess a variety of biochemical and physiological effects that make it a promising candidate for various therapeutic interventions. However, one of the limitations of the compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea. One area of research is the development of novel therapeutic interventions based on the compound's anti-tumor and anti-inflammatory properties. Another area of research is the investigation of the compound's potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the compound's mechanism of action and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea involves the reaction of allyl isothiocyanate with 2-furylacetic acid to produce N-allyl-2-furylacetic acid. This product is then reacted with 4-methylbenzylamine to produce the final compound.

Scientific Research Applications

N-allyl-N-(2-furylmethyl)-N-(4-methylbenzyl)thiourea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-oxidant properties. The compound has also been shown to have neuroprotective effects and has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.